1. Home
  2. Product
  3. 3-Ethyl-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
3-Ethyl-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 3-Ethyl-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC0866829
InChI: InChI=1S/C17H22N4O3S/c1-5-14-18-19-17-21(14)20-16(25-17)11-9-12(22-6-2)15(24-8-4)13(10-11)23-7-3/h9-10H,5-8H2,1-4H3
SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3)OCC)OCC)OCC
Molecular Formula: C17H22N4O3S
Molecular Weight: 362.4 g/mol

3-Ethyl-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.:

Cat. No.: VC0866829

Molecular Formula: C17H22N4O3S

Molecular Weight: 362.4 g/mol

* For research use only. Not for human or veterinary use.

3-Ethyl-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole -

Specification

Molecular Formula C17H22N4O3S
Molecular Weight 362.4 g/mol
IUPAC Name 3-ethyl-6-(3,4,5-triethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C17H22N4O3S/c1-5-14-18-19-17-21(14)20-16(25-17)11-9-12(22-6-2)15(24-8-4)13(10-11)23-7-3/h9-10H,5-8H2,1-4H3
Standard InChI Key SIFVNZYGKFCSEL-UHFFFAOYSA-N
SMILES CCC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3)OCC)OCC)OCC
Canonical SMILES CCC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3)OCC)OCC)OCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19